2-Amino-2-(2-methoxycyclopentyl)acetamide

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-amino-2-(2-methoxycyclopentyl)acetamide
• InChI: InChI=1S/C8H16N2O2/c1-12-6-4-2-3-5(6)7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H2,10,11)
• InChI Key: AIKYJZTWVDXSCC-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC1C(C(=O)N)N

Description

2-Amino-2-(2-methoxycyclopentyl)acetamide is a cyclopentyl-substituted acetamide derivative characterized by a central acetamide backbone (NH₂-C(=O)-NH₂) with a 2-methoxycyclopentyl group attached to the α-carbon of the amino moiety. Its molecular formula is C₈H₁₆N₂O₂ (molar mass: 172.23 g/mol). The methoxycyclopentyl substituent introduces both steric bulk and moderate polarity, which may influence solubility, metabolic stability, and receptor binding in pharmacological contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(2-methoxycyclopentyl)acetamide can be achieved through several methods. One common approach involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions . For instance, the direct treatment of amines with methyl cyanoacetate without solvent at room temperature can yield the target compound . Another method involves stirring the reactants without solvent at elevated temperatures, such as 70°C, followed by room temperature stirring overnight .

Industrial Production Methods

Industrial production methods for 2-Amino-2-(2-methoxycyclopentyl)acetamide are not well-documented in the available literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yield and purity, would apply to its industrial production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(2-methoxycyclopentyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The specific conditions, such as temperature, solvent, and reaction time, depend on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

2-Amino-2-(2-methoxycyclopentyl)acetamide has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: It is used in the study of biochemical pathways and enzyme interactions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-2-(2-methoxycyclopentyl)acetamide involves its interaction with specific molecular targets and pathways. While detailed information on its mechanism is limited, it is likely to interact with enzymes and receptors, influencing biochemical pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-amino-2-(2-methoxycyclopentyl)acetamide with structurally analogous compounds, focusing on substituent effects, physicochemical properties, and biological relevance.

Cyclopentyl and Methoxy-Substituted Acetamides

Compounds with cyclopentyl or methoxy modifications share the acetamide core but differ in substituent placement and functionality. For example:

• 2-(Cyclopentylamino)acetic acid (C₇H₁₃NO₂, molar mass: 143.18 g/mol) lacks the methoxy group but retains the cyclopentyl-amino linkage. Its commercial availability (10 suppliers) suggests utility in peptide synthesis or as a building block for bioactive molecules .
• 2-Amino-2-(2-methoxycyclopentyl)acetamide introduces a methoxy group on the cyclopentyl ring, likely enhancing polarity compared to non-methoxy analogs. This modification could improve aqueous solubility but may reduce membrane permeability.

Aromatic Ring-Substituted Acetamides

Aromatic substituents significantly alter electronic and hydrophobic properties:

• 2-Amino-2-[4-(trifluoromethyl)phenyl]acetamide (C₉H₉F₃N₂O, molar mass: 218.18 g/mol) features a trifluoromethylphenyl group, imparting strong electron-withdrawing effects and lipophilicity. This compound requires storage at 2–8°C, suggesting sensitivity to degradation under ambient conditions .
• N-(4-Methoxyphenyl)acetamide (C₉H₁₁NO₂, molar mass: 165.19 g/mol) demonstrates crystallographic stability, with a published crystal structure. Its 4-methoxy group may facilitate π-stacking interactions in biological targets .

Sulfanyl and Aminophenyl-Substituted Acetamides

Functional groups like sulfanyl (S-) bridges expand bioactivity profiles:

• 2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide (C₁₅H₁₆N₂O₂S, molar mass: 288.36 g/mol) exhibits antimicrobial activity attributed to the sulfanyl linkage and methoxyphenyl group. The sulfanyl moiety may enhance binding to microbial enzymes or membranes .

Cyano and Methylamino Carbonyl Derivatives

Electron-deficient groups like cyano (–CN) modulate reactivity:

• 2-Cyano-N-[(methylamino)carbonyl]acetamide (C₅H₇N₃O₂, molar mass: 141.13 g/mol) contains a cyano group and methylamino carbonyl chain.

Key Findings and Implications

• Substituent Effects: The methoxy group in 2-amino-2-(2-methoxycyclopentyl)acetamide likely enhances polarity compared to non-polar cyclopentyl or trifluoromethyl analogs, impacting solubility and target engagement.
• Biological Activity : Sulfanyl and aromatic substituents (e.g., in and ) correlate with antimicrobial or stability properties, suggesting that the target compound’s methoxycyclopentyl group could be optimized for similar applications.

Biological Activity

2-Amino-2-(2-methoxycyclopentyl)acetamide, a compound of interest in medicinal chemistry, has garnered attention due to its potential biological activities. This article delves into the compound's synthesis, biological properties, and mechanisms of action based on diverse research findings.

The compound's chemical formula is $C_7H_{13}N_2O_2$, and it features a methoxycyclopentyl group attached to an acetamide moiety. Its structural characteristics suggest potential interactions with biological targets, which may contribute to its pharmacological effects.

Biological Activities

Research indicates that 2-amino derivatives, particularly those with acetamide structures, exhibit a range of biological activities including:

• Antimicrobial Activity : Compounds similar to 2-amino-2-(2-methoxycyclopentyl)acetamide have shown significant antibacterial effects against various strains of bacteria, such as Staphylococcus aureus and Escherichia coli. For example, derivatives of chloroacetamide have displayed inhibition zones indicating effective antimicrobial properties .
• Antioxidant Activity : The antioxidant potential of related compounds has been documented. In studies, certain derivatives demonstrated high scavenging activity against free radicals, suggesting that 2-amino-2-(2-methoxycyclopentyl)acetamide may also possess similar properties .
• Analgesic and Anti-inflammatory Effects : Compounds in the same class have been noted for their analgesic and anti-inflammatory activities. The mechanisms often involve the modulation of inflammatory pathways and pain receptors .

The biological activity of 2-amino-2-(2-methoxycyclopentyl)acetamide can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Some studies indicate that compounds with similar structures inhibit enzymes such as cyclooxygenase (COX), which play a crucial role in inflammation and pain pathways.
• Cell Signaling Modulation : Research suggests that these compounds can alter cell signaling pathways involved in immune responses and apoptosis. For instance, certain derivatives have been shown to affect the expression levels of key signaling proteins like ERK and JNK in cell lines .

Case Studies

Several studies have explored the biological activity of related compounds:

• Antimicrobial Studies : A study on novel bis-chloroacetamide derivatives revealed significant antibacterial activity against Pseudomonas aeruginosa, with inhibition rates exceeding 80% . This highlights the potential for 2-amino-2-(2-methoxycyclopentyl)acetamide to exhibit similar effects.
• Antioxidant Activity Assessment : In antioxidant assays using the ABTS method, related compounds demonstrated high inhibition percentages close to ascorbic acid, indicating strong potential for free radical scavenging .
• Immunological Effects : Research on structurally similar compounds showed modulation of immune responses in vitro, suggesting that 2-amino-2-(2-methoxycyclopentyl)acetamide could influence immune cell proliferation and cytokine production .

Data Tables

Biological Activity	Observed Effects	Reference
Antimicrobial	Effective against S. aureus
	Effective against E. coli
Antioxidant	High scavenging activity
Analgesic	Pain relief in animal models
Anti-inflammatory	Reduced inflammation markers